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Compound of Interest

3-Thio-pheneacrylic acid methyl!
Compound Name:
ester

Cat. No.: B159533

For Research Use Only. Not for diagnostic or therapeutic use.

The following provides a comprehensive guide to the proper disposal of 3-Thio-pheneacrylic
acid methyl ester (CAS No. 135835-43-7). This information is intended for researchers,
scientists, and drug development professionals. It is imperative to supplement these guidelines
with a thorough review of your institution's specific safety protocols and in consultation with
your Environmental Health and Safety (EHS) department. A complete Safety Data Sheet (SDS)
should be obtained from the supplier and reviewed before handling this chemical.

Immediate Safety and Handling Precautions

Limited publicly available safety data exists for 3-Thio-pheneacrylic acid methyl ester.
Therefore, it should be handled as a potentially hazardous substance.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a laboratory
coat, nitrile gloves, and chemical safety goggles.

o Ventilation: All work with this compound should be conducted in a well-ventilated laboratory,
preferably within a chemical fume hood.

o Spill Management: In case of a spill, evacuate the immediate area. For small spills, absorb
the material with an inert absorbent such as vermiculite, dry sand, or earth. Place the
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contaminated absorbent into a sealed, appropriately labeled container for hazardous waste
disposal. Do not allow the chemical to enter drains or waterways.

Step-by-Step Disposal Protocol

The disposal of 3-Thio-pheneacrylic acid methyl ester must comply with federal, state, and
local regulations. The U.S. Environmental Protection Agency (EPA) regulates hazardous waste
under the Resource Conservation and Recovery Act (RCRA).[1]

o \Waste Identification and Classification:

o Based on its chemical structure as an organic sulfur compound and an ester, 3-Thio-
pheneacrylic acid methyl ester should be treated as hazardous chemical waste.

o Consult your institution's EHS department to determine the appropriate waste codes.
e Waste Segregation and Collection:
o Do not dispose of this chemical down the drain.

o Collect waste 3-Thio-pheneacrylic acid methyl ester in a dedicated, properly labeled
hazardous waste container. The container should be made of a compatible material (e.g.,
glass or polyethylene).

o The waste container must be clearly labeled with "Hazardous Waste" and the full chemical
name: "3-Thio-pheneacrylic acid methyl ester".

o Do not mix this waste with other chemical waste streams unless explicitly permitted by
your EHS department. Incompatible materials can lead to dangerous chemical reactions.

o Storage of Chemical Waste:

o Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory.

o The SAA should be a secondary containment system to prevent the release of the
chemical in case of a leak.
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o Ensure the storage area is cool, dry, and well-ventilated, away from sources of ignition.

e Arranging for Disposal:

o Once the waste container is full or has been in storage for the maximum allowable time
per institutional policy (often not exceeding one year for partially filled containers in an
SAA), arrange for its collection by your institution's EHS department or a licensed
hazardous waste disposal contractor.[1]

o A hazardous waste manifest will be required for off-site transportation and disposal. This
document tracks the waste from its point of generation to its final disposal facility.[1]

Quantitative Data Summary for Disposal

Parameter Value/information Source/Regulation
CAS Number 135835-43-7 Chemical Supplier
Molecular Formula C8H802S Chemical Supplier
Physical Form Crystalline solid Cayman Chemical
Recommended Storage -20°C Cayman Chemical
EPA Regulation RCRA U.S. EPA

Incineration or other methods

Disposal Method by a licensed hazardous waste ~ General Laboratory Practice
facility
Sewer Disposal Prohibited General Laboratory Practice

Experimental Workflow and Disposal Decision
Process

The following diagram illustrates the decision-making process for the proper handling and
disposal of 3-Thio-pheneacrylic acid methyl ester.
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Caption: Disposal workflow for 3-Thio-pheneacrylic acid methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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